Cas no 83371-68-0 (2-Thiabicyclo[2.2.2]oct-5-en-3-one, O-[(dodecylamino)carbonyl]oxime)

• Product name: 2-Thiabicyclo[2.2.2]oct-5-en-3-one, O-[(dodecylamino)carbonyl]oxime
• CAS No: 83371-68-0
• MF: C₂₀H₃₄N₂O₂S
• MW: 366.56116437912
• CID: 671794

2-Thiabicyclo[2.2.2]oct-5-en-3-one, O-[(dodecylamino)carbonyl]oxime Chemical and Physical Properties

Names and Identifiers

• 2-Thiabicyclo[2.2.2]oct-5-en-3-one, O-[(dodecylamino)carbonyl]oxime
• 2-Thiabicyclo[2.2.2]oct-5-en-3-one, O-[(dodecylamino)carbonyl]oxime (9CI)

• Inchi： 1S/C20H34N2O2S/c1-2-3-4-5-6-7-8-9-10-11-16-21-20(23)24-22-19-17-12-14-18(25-19)15-13-17/h12,14,17-18H,2-11,13,15-16H2,1H3,(H,21,23)
• InChI Key： WKXCZHBRKFDVKP-UHFFFAOYSA-N
• SMILES： C12CCC(C=C1)C(=NOC(NCCCCCCCCCCCC)=O)S2

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• pka: 13.20±0.46(Predicted)